Cas no 898793-18-5 (Ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate)

Ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate is a specialized organic compound featuring a butanoate ester backbone substituted with a methoxy- and dimethylphenyl ketone group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. The presence of both electron-donating (methoxy) and sterically hindered (dimethyl) groups on the aromatic ring enhances its stability and selectivity in reactions such as nucleophilic additions or condensations. The ethyl ester moiety improves solubility in organic solvents, facilitating further derivatization. Its well-defined molecular architecture supports precise functionalization, making it suitable for applications in drug discovery and advanced material development.
Ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate structure
898793-18-5 structure
Product Name:Ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate
CAS No:898793-18-5
MF:C15H20O4
MW:264.316905021667
MDL:MFCD01320201
CID:1946723
PubChem ID:24727306
Update Time:2025-05-20

Ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate
    • ETHYL 4-(3,5-DIMETHYL-4-METHOXYPHENYL)-4-OXOBUTYRATE
    • CTK5G6952
    • AG-H-67271
    • KB-201688
    • AKOS016023203
    • DTXSID00645531
    • ETHYL4-(3,5-DIMETHYL-4-METHOXYPHENYL)-4-OXOBUTYRATE
    • 898793-18-5
    • MFCD01320201
    • Ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate
    • MDL: MFCD01320201
    • Inchi: 1S/C15H20O4/c1-5-19-14(17)7-6-13(16)12-8-10(2)15(18-4)11(3)9-12/h8-9H,5-7H2,1-4H3
    • InChI Key: OCDPSMHZGWXQKO-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C)=CC(=CC=1C)C(CCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 264.13600
  • Monoisotopic Mass: 264.13615911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 2.83800

Ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on Ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate

Ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate: A Comprehensive Overview

Ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate, also known by its CAS number 898793-18-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of esters, specifically a substituted butanoate derivative. Its structure features a phenyl ring substituted with methoxy and dimethyl groups, making it a versatile molecule with potential applications in drug design and material science.

The CAS number 898793-18-5 uniquely identifies this compound in chemical databases, ensuring precise referencing in scientific literature and industrial applications. The phenyl group in Ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate is ortho-, meta-, and para-substituted with methoxy and dimethyl groups, which contribute to its unique electronic and steric properties. These properties make it an attractive candidate for various chemical reactions, including nucleophilic acyl substitution and cross-coupling reactions.

Recent studies have highlighted the potential of Ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in the construction of complex natural product analogs, leveraging its ester functionality for controlled reactivity. The compound's ability to undergo both hydrolytic and enzymatic cleavage has also been investigated, offering insights into its stability under physiological conditions.

In terms of synthesis, Ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate can be prepared via a variety of methods. One common approach involves the esterification of 4-(4-methoxy-3,5-dimethylphenyl)butyric acid with ethanol under acidic or enzymatic conditions. This reaction is highly efficient and can be scaled up for industrial production. Additionally, the compound can be synthesized through nucleophilic acyl substitution reactions using appropriate acid chlorides or anhydrides.

The application of Ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate extends beyond traditional organic synthesis. Recent advancements have demonstrated its utility in polymer chemistry as a building block for functional polymers. For example, researchers have incorporated this compound into polyesters to enhance their thermal stability and mechanical properties. Its ability to form stable covalent bonds with other monomers makes it a valuable component in the development of advanced materials.

From a pharmacological perspective, Ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate has shown promise as a lead compound in drug discovery programs targeting various diseases. Its structural features allow for modulation of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Preclinical studies have indicated that derivatives of this compound exhibit potent activity against certain enzymes and receptors implicated in chronic diseases like cancer and neurodegenerative disorders.

Moreover, the environmental impact of Ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate has been a topic of recent research. Studies have focused on its biodegradability under aerobic and anaerobic conditions, as well as its potential toxicity to aquatic organisms. These investigations are crucial for ensuring the sustainable use of this compound in industrial processes and minimizing its ecological footprint.

In conclusion, Ethyl 4-(4-methoxy-3,5-dimethylphenyl)-4-oxobutanoate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and versatile reactivity make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.

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